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Table 1: Chemical and Regulatory Identity of Propyl Pyruvate

Property Description

CAS Number 20279-43-0 [1]

FEMA Number 4484 [1]

Molecular Formula C6H10O3 [1]

Molecular Weight 130.14 g/mol [1]

IUPAC Name Propyl 2-oxopropanoate [1]

Regulatory Status
(FDA)

"No longer provide for the use of these seven synthetic flavoring

substances" [1]

Table 2: Organoleptic and Physical Properties

Property Value / Description

Organoleptic Properties Odor: Sweet, caramellic, floral at 100% [1].
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Property Value / Description

Physical State Colorless to pale yellow clear liquid [1].

Boiling Point 168°C - 169°C @ 760 mmHg [1]

Flash Point 61.1°C (TCC) [1]

Specific Gravity 1.012 - 1.020 @ 20°C [1]

Refractive Index 1.406 - 1.414 @ 20°C [1]

Estimated Water Solubility 87,370 mg/L @ 25°C [1]

Table 3: Usage Levels in Food Categories (FEMA GRAS)

This table summarizes the use levels for propyl pyruvate based on the judgments of the FEMA Expert Panel

[1].

Food Category Average Usual PPM Average Maximum PPM

Baked Goods 1.00 5.00

Cheese 1.00 5.00

Fats & Oils 1.00 5.00

Milk Products 1.00 5.00

Snack Foods 1.00 5.00

General Framework for Flavoring Agent Safety
Assessment

While specific toxicology data for propyl pyruvate was not found, the general process for evaluating

flavoring agents involves several key steps [2].
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Flavoring Agent Safety Assessment

Identity and Purity Analysis

Metabolic Pathway Evaluation

Toxicological Data Review

Dietary Exposure Estimation

Risk Characterization and GRAS Determination

Click to download full resolution via product page

Protocol 1: Analytical Methods for Identity and Purity This general protocol can be adapted for quality

control of propyl pyruvate.

1.1 Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Purpose: To confirm the identity and quantify the purity of the propyl pyruvate sample.

Method:
Column: Use a standard non-polar to mid-polar capillary column (e.g., DB-5ms, 30m x

0.25mm ID, 0.25µm film).
Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injector: Set to 250°C in split mode (split ratio 10:1 to 50:1).
Oven Program: Initial temperature 40°C (hold 2 min), ramp to 240°C at 10°C/min, hold

for 5 min.
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Detection: Mass Spectrometer with electron ionization (EI) at 70 eV; scan range m/z 40-

300.
Identification: Compare the retention time and mass spectrum of the sample against an

authentic reference standard of propyl pyruvate.

1.2 Determination of Physical Constants

Refractive Index: Measure using a refractometer at 20°C and compare to the reference range

of 1.406 to 1.414 [1].
Specific Gravity: Measure using a pycnometer at 20°C and compare to the reference range of

1.012 to 1.020 [1].

Key Considerations for Researchers

Regulatory Status: The most critical finding is the FDA statement that it no longer provides for the

use of propyl pyruvate [1]. Any intended use in food products in the US would require a rigorous
review and potentially a new regulatory submission.

Limited Safety Data: The provided search results lack specific toxicology citations (e.g., oral, dermal,
inhalation toxicity) for propyl pyruvate. A thorough safety assessment would require generating or

sourcing this data.
Application Level Guidance: The FEMA GRAS use levels provide a starting point for formulation [1].

Product-specific stability and sensory testing under intended use conditions are essential.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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